![molecular formula C16H12Cl3NO4 B4113209 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4,5-trichlorophenoxy)acetamide](/img/structure/B4113209.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4,5-trichlorophenoxy)acetamide
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4,5-trichlorophenoxy)acetamide, commonly known as BTAA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. BTAA is a white crystalline powder that has a molecular weight of 406.68 g/mol and a melting point of 155-157°C.
Scientific Research Applications
BTAA has been extensively studied for its potential applications in various fields such as cancer research, neuroprotection, and inflammation. In cancer research, BTAA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, BTAA has been shown to protect neurons against oxidative stress and inflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. In inflammation, BTAA has been shown to inhibit the production of pro-inflammatory cytokines, which are key mediators of inflammation.
Mechanism of Action
The mechanism of action of BTAA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer growth, neurodegeneration, and inflammation. BTAA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in cancer growth and neurodegeneration. BTAA has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), which is a key signaling pathway involved in inflammation.
Biochemical and Physiological Effects:
BTAA has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that BTAA inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In vivo studies have shown that BTAA has neuroprotective effects by protecting neurons against oxidative stress and inflammation. BTAA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
BTAA has several advantages for lab experiments. It is a synthetic compound that is easy to synthesize and purify, which makes it readily available for research. BTAA is also stable under normal laboratory conditions, which makes it easy to handle and store. However, there are some limitations to using BTAA in lab experiments. BTAA has low solubility in water, which can make it difficult to dissolve in aqueous solutions. BTAA also has limited bioavailability, which can make it difficult to study its effects in vivo.
Future Directions
There are several future directions for research on BTAA. One potential direction is to study its effects on other diseases such as diabetes and cardiovascular disease. Another potential direction is to study its effects on epigenetic modifications, which are key regulators of gene expression. Additionally, further studies are needed to fully understand the mechanism of action of BTAA and to develop more effective analogs with improved bioavailability and solubility.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4,5-trichlorophenoxy)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl3NO4/c17-10-6-12(19)14(7-11(10)18)24-8-16(21)20-9-1-2-13-15(5-9)23-4-3-22-13/h1-2,5-7H,3-4,8H2,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSYFFHCTWAQDEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)COC3=CC(=C(C=C3Cl)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl3NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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